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For Researchers, Scientists, and Drug Development Professionals

Introduction
Silver-105 (¹⁰⁵Ag) is a cyclotron-produced radioisotope with a half-life of 41.29 days.[1] It

decays via electron capture and positron emission to Palladium-105 (¹⁰⁵Pd), a stable isotope.

[1][2] This characteristic decay scheme, which includes the emission of gamma rays, makes

¹⁰⁵Ag a valuable tool in various research applications, particularly as a radiotracer in biological

systems and in the development of radiopharmaceuticals.[3][4] Its relatively long half-life allows

for the monitoring of biological processes over extended periods.[5]

These application notes provide detailed protocols for the detection and measurement of

Silver-105 using two primary radiometric techniques: gamma-ray spectroscopy and liquid

scintillation counting. Additionally, protocols for the essential radiochemical separation of ¹⁰⁵Ag

from target materials are outlined.

Physicochemical Properties and Decay Data of
Silver-105
A summary of the key physicochemical and decay properties of Silver-105 is presented in the

table below. This data is essential for the selection of appropriate detection methodologies and

for the quantitative analysis of measurement results.
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Property Value Reference

Half-life 41.29 ± 0.07 days [1][2]

Decay Mode
Electron Capture (EC),

Positron Emission (β+)
[1][2]

Daughter Isotope ¹⁰⁵Pd (Stable) [2]

Primary Gamma-ray Energies

(Intensity)

280.44 keV (30.2%), 344.52

keV (41.4%), 443.4 keV

(11.3%)

[6]

Other Notable Gamma-ray

Energies (Intensity)

319.16 keV (4.35%), 331.51

keV (4.10%), 360.66 keV

(0.50%), 370.17 keV (0.73%),

392.64 keV (1.98%), 406.18

keV (13.4%), 644.5 keV

(15.4%)

[6]

Radiochemical Separation of Silver-105
For accurate quantification, especially when produced via charged-particle bombardment of

palladium targets, ¹⁰⁵Ag must be separated from the target material and other coproduced

radioisotopes.[7][8]

Protocol: Separation of ¹⁰⁵Ag from Palladium Target
using Liquid-Liquid Extraction
This protocol is adapted from a method for separating silver radioisotopes from a palladium

target.[7]

Materials:

Irradiated Palladium (Pd) target

Concentrated Nitric Acid (HNO₃)

Deionized water
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Toluene

Triphenylphosphine (TPP)

Ammonia solution (NH₃)

Hydrogen peroxide (H₂O₂)

Di-(2-ethylhexyl)phosphoric acid (HDEHP)

Octanol

Heating plate

Separatory funnel

Glassware

Procedure:

Target Dissolution:

1. Place the irradiated Pd target in a beaker and add concentrated HNO₃.

2. Gently heat the mixture on a hot plate until the target is completely dissolved.

3. Evaporate the solution to near dryness to remove excess acid.

4. Dissolve the residue in a known volume of dilute HNO₃ (e.g., 0.1 M).

Liquid-Liquid Extraction:

1. Make the solution ammoniacal by adding concentrated NH₃, followed by the addition of

H₂O₂.

2. Transfer the aqueous solution to a separatory funnel.

3. Add an equal volume of 0.1% HDEHP in octanol solution.
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4. Shake the funnel vigorously for 2-3 minutes to ensure thorough mixing and extraction.

5. Allow the phases to separate. The palladium will be extracted into the organic phase,

leaving the silver radioisotopes in the aqueous phase.

6. Collect the aqueous phase containing ¹⁰⁵Ag.

7. Repeat the extraction with fresh organic phase to ensure complete removal of palladium.

Back-Extraction of Silver (Optional):

1. If further purification is needed, the silver can be back-extracted from the aqueous phase

into an organic phase using a suitable extractant like triphenylphosphine (TPP) in toluene.

2. The silver can then be stripped from the organic phase into a fresh aqueous solution, such

as dilute nitric acid.

Detection and Measurement Techniques
The primary methods for the detection and quantification of ¹⁰⁵Ag are gamma-ray spectroscopy

and liquid scintillation counting.

Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is a non-destructive technique that allows for the identification and

quantification of gamma-emitting radionuclides.[9] It is particularly well-suited for ¹⁰⁵Ag due to

its distinct gamma-ray emissions.

Equipment:

High-Purity Germanium (HPGe) detector

Lead shielding for the detector

Multichannel Analyzer (MCA)

NIM bin with power supply, preamplifier, and spectroscopy amplifier

Calibration sources (e.g., ¹³⁷Cs, ⁶⁰Co, ¹⁵²Eu)
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Sample container (e.g., vial, beaker)

Data acquisition and analysis software

Workflow:

System Setup & Calibration

Sample Measurement Data Analysis

Assemble Detector System Energy Calibration Efficiency Calibration

Position Sample on DetectorPrepare Sample Acquire Gamma Spectrum Identify ¹⁰⁵Ag Photopeaks Calculate Net Peak Area Calculate Activity

Sample Preparation Counting

Data Analysis

Pipette ¹⁰⁵Ag Sample into Vial Add Scintillation Cocktail Vortex to Mix Dark Adapt Sample Load into LSC Count for Predetermined Time

Obtain Counts Per Minute (CPM) Apply Quench Correction Calculate Disintegrations Per Minute (DPM)

Emissions

¹⁰⁵Ag (t½ = 41.29 d)

¹⁰⁵Pd (stable)

 EC, β+

γ-rays Auger e⁻ Conversion e⁻
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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